Cas no 126589-69-3 (9-(4-Acetoxy-2-acetoxymethyl-but-1-yl)-2-aminopurine)

9-(4-Acetoxy-2-acetoxymethyl-but-1-yl)-2-aminopurine structure
126589-69-3 structure
Product Name:9-(4-Acetoxy-2-acetoxymethyl-but-1-yl)-2-aminopurine
CAS No:126589-69-3
MF:C14H19N5O4
MW:321.331762552261
CID:4692376
Update Time:2023-11-22

9-(4-Acetoxy-2-acetoxymethyl-but-1-yl)-2-aminopurine Chemical and Physical Properties

Names and Identifiers

    • [3-(acetyloxymethyl)-4-(2-aminopurin-9-yl)butyl] acetate
    • 2-((2-Amino-9H-purin-9-yl)methyl)butane-1,4-diyl diacetate
    • 9-(4-Acetoxy-2-acetoxymethyl-but-1-yl)-2-aminopurine
    • Inchi: 1S/C14H19N5O4/c1-9(20)22-4-3-11(7-23-10(2)21)6-19-8-17-12-5-16-14(15)18-13(12)19/h5,8,11H,3-4,6-7H2,1-2H3,(H2,15,16,18)
    • InChI Key: SSUXXYGTRYJLJW-UHFFFAOYSA-N
    • SMILES: O(C(C)=O)CC(CCOC(C)=O)CN1C=NC2=CN=C(N)N=C12

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 9
  • Complexity: 422
  • XLogP3: 0
  • Topological Polar Surface Area: 122

9-(4-Acetoxy-2-acetoxymethyl-but-1-yl)-2-aminopurine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
A164165-10mg
9-(4-Acetoxy-2-acetoxymethyl-but-1-yl)-2-aminopurine
126589-69-3
10mg
$ 207.00 2023-04-19
TRC
A164165-100mg
9-(4-Acetoxy-2-acetoxymethyl-but-1-yl)-2-aminopurine
126589-69-3
100mg
$ 1642.00 2023-04-19
TRC
A164165-250mg
9-(4-Acetoxy-2-acetoxymethyl-but-1-yl)-2-aminopurine
126589-69-3
250mg
$ 3000.00 2023-09-09
A2B Chem LLC
AX33528-10mg
9-(4-Acetoxy-2-acetoxymethyl-but-1-yl)-2-aminopurine
126589-69-3 > 95%
10mg
$6275.00 2024-04-20
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